7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
Description
“7-bromo-3,4-dihydro-2H-1-benzopyran-3-one” is a chemical compound with the CAS Number: 944904-11-4 . It has a molecular weight of 227.06 .
Synthesis Analysis
The synthesis of coumarin heterocycles, which includes compounds like “7-bromo-3,4-dihydro-2H-1-benzopyran-3-one”, has been a topic of interest for many organic and pharmaceutical chemists . These methods are carried out in classical and non-classical conditions, particularly under green conditions such as using green solvents and catalysts .Molecular Structure Analysis
The molecular structure of similar compounds like “2H-1-Benzopyran, 3,4-dihydro-” can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions involving coumarin heterocycles have been extensively studied. Many synthetic coumarins with a type of pharmacophoric groups at C-3, C-4 and C-7 positions have been intensively screened for different biological properties .Physical And Chemical Properties Analysis
The physical and chemical properties of “7-bromo-3,4-dihydro-2H-1-benzopyran-3-one” include a molecular weight of 227.06 . The storage temperature is 4 degrees .Safety and Hazards
The safety information for “7-bromo-3,4-dihydro-2H-1-benzopyran-3-one” includes several hazard statements such as H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
The future directions for the study of “7-bromo-3,4-dihydro-2H-1-benzopyran-3-one” and similar compounds could involve further investigation into their synthesis methods, particularly under green conditions . Additionally, more research could be conducted into their biological properties and potential applications in medicine .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include bromination, cyclization, and carboxylation.", "Starting Materials": [ "2-hydroxybenzaldehyde", "ethyl acetoacetate", "bromine", "sodium hydroxide", "sulfuric acid", "sodium carbonate", "methanol", "water" ], "Reaction": [ "Step 1: Bromination of 2-hydroxybenzaldehyde with bromine in the presence of sulfuric acid to form 2-bromo-2-hydroxybenzaldehyde", "Step 2: Condensation of 2-bromo-2-hydroxybenzaldehyde with ethyl acetoacetate in the presence of sodium hydroxide to form 7-bromo-3,4-dihydro-2H-1-benzopyran-2-one", "Step 3: Cyclization of 7-bromo-3,4-dihydro-2H-1-benzopyran-2-one with sodium carbonate in methanol to form 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid", "Step 4: Acidification of the reaction mixture with water to obtain the final product" ] } | |
CAS RN |
944904-27-2 |
Product Name |
7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid |
Molecular Formula |
C10H9BrO3 |
Molecular Weight |
257.1 |
Purity |
95 |
Origin of Product |
United States |
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